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Compound of Interest

Compound Name: Meta-Fexofenadine-d6

Cat. No.: B600807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures

for Meta-Fexofenadine-d6. The information is intended to guide laboratory professionals in the

safe use and management of this compound. It is important to note that the toxicological

properties of Meta-Fexofenadine-d6 have not been thoroughly investigated, and therefore, it

should be handled with care, assuming the properties of a potentially hazardous substance.

This compound is intended for research and development use only.[1][2]

Chemical and Physical Properties
Meta-Fexofenadine-d6 is the deuterated form of Meta-Fexofenadine, which is an impurity of

Fexofenadine.[3] Fexofenadine is a second-generation antihistamine used to treat allergic

rhinitis.[3][4] The deuteration is often used for tracer studies in drug development.[3]
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Property Value Reference

Chemical Name

3-[1-Hydroxy-4-[4-

(hydroxydiphenylmethyl)-1-

piperidinyl]butyl]-α,α-

dimethylbenzeneacetic Acid-d6

[5]

Molecular Formula C₃₂H₃₃D₆NO₄ [5][6]

Molecular Weight 507.69 g/mol [5]

CAS Number 479035-75-1 (Unlabeled) [5]

Safety Data Summary
The following tables summarize the key safety information derived from available Safety Data

Sheets (SDS).

Hazard Identification
Hazard Statement Classification

GHS Classification Not a hazardous substance or mixture.

Hazards Not Otherwise Classified (HNOC) None identified.[7]

Note: While not classified as hazardous, the chemical, physical, and toxicological properties

have not been thoroughly investigated. Handle with caution.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention if necessary.

[2]

Skin Contact
Immediately wash skin with soap and plenty of

water. Remove contaminated clothing.[2]

Eye Contact
Flush eyes with plenty of water for at least 15

minutes.[2]

Ingestion

Make victim drink water (two glasses at most).

Consult a doctor if feeling unwell. Medical

assistance for gastric lavage may be required.

[2]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. No limitations on

extinguishing agents are given for this

substance.

Specific Hazards Not specified.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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Action Procedure

Personal Precautions

Wear personal protective equipment, including a

self-contained breathing apparatus. Avoid dust

formation and inhalation of dust.[2]

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel into suitable containers

for disposal. Avoid generating dust.[7]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Meta-Fexofenadine-d6 and

ensure the safety of laboratory personnel.

Handling Procedures
Precaution Details

Ventilation Handle in a well-ventilated place.[1]

Personal Protective Equipment
Wear suitable protective clothing, impervious

gloves, and eye/face protection.[1]

Hygiene

Avoid contact with skin and eyes.[1] Change

contaminated clothing and wash hands after

handling.

Dust and Aerosol Avoid formation of dust and aerosols.[1]

Fire Prevention
Use non-sparking tools and prevent fire caused

by electrostatic discharge.[1]

Storage Conditions
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Condition Recommendation

Temperature

Recommended storage temperature is -20°C for

long-term storage.[6] May be stored at room

temperature for short-term only.[6]

Container
Keep container tightly closed in a dry and well-

ventilated place.[1]

Desiccant Store with a desiccant.

Incompatible Materials

Store apart from foodstuff containers or

incompatible materials such as strong oxidizing

agents.[1][7]

Experimental Protocols
Specific experimental protocols for the safety assessment of Meta-Fexofenadine-d6 are not

detailed in the publicly available literature. The toxicological profile is largely inferred from

studies on Fexofenadine and its parent compound, Terfenadine.

In preclinical studies with Fexofenadine, toxicity was evaluated in various animal models. For

example, chronic toxicity studies were conducted in dogs and mice.[8] A typical oral toxicity

study in dogs might involve daily administration of the compound via gavage for a specified

period (e.g., 1 to 6 months), with observations for clinical signs of toxicity, such as emesis.[8]

Logical Workflows
The following diagrams illustrate the recommended workflows for handling and responding to

incidents involving Meta-Fexofenadine-d6.
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General Handling Workflow

Don Personal Protective Equipment
(Gloves, Lab Coat, Goggles)

Weigh Compound in Ventilated Hood

Dissolve in Appropriate Solvent

Use in Experiment

Clean Work Area and Equipment

Dispose of Waste Properly

Click to download full resolution via product page

Caption: General laboratory workflow for handling Meta-Fexofenadine-d6.
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Spill Response Workflow

Accidental Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor

Don Appropriate PPE for Cleanup

Contain the Spill

Clean Up with Absorbent Material

Dispose of Contaminated Waste

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of Meta-Fexofenadine-d6.

Disposal Considerations
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Waste material must be disposed of in accordance with national and local regulations.

Chemicals should be left in their original containers, and not mixed with other waste.

Uncleaned containers should be handled in the same manner as the product itself.

Transport Information
Meta-Fexofenadine-d6 is not classified as a dangerous good in the meaning of transport

regulations.

Disclaimer: This document is intended for informational purposes only and does not purport to

be all-inclusive. It should be used as a guide and supplemented with information from the

specific supplier's Safety Data Sheet. The user assumes all responsibility for the safe handling

and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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